Cas no 2229253-00-1 ({1-6-(propan-2-yloxy)pyridin-2-ylcyclobutyl}methanol)

• Product Name: {1-6-(propan-2-yloxy)pyridin-2-ylcyclobutyl}methanol
• CAS No: 2229253-00-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5810865
• PubChem ID: 165628865
• Update Time: 2025-05-25

{1-6-(propan-2-yloxy)pyridin-2-ylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-6-(propan-2-yloxy)pyridin-2-ylcyclobutyl}methanol
• 2229253-00-1
• {1-[6-(propan-2-yloxy)pyridin-2-yl]cyclobutyl}methanol
• EN300-1771544

• Inchi： 1S/C13H19NO2/c1-10(2)16-12-6-3-5-11(14-12)13(9-15)7-4-8-13/h3,5-6,10,15H,4,7-9H2,1-2H3
• InChI Key： BHIBRAVPNZMSBP-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(N=2)OC(C)C)CCC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Additional information on {1-6-(propan-2-yloxy)pyridin-2-ylcyclobutyl}methanol

Professional Introduction to Compound with CAS No. 2229253-00-1 and Product Name: {1-6-(propan-2-yloxy)pyridin-2-ylcyclobutyl}methanol

The compound with the CAS number 2229253-00-1 and the product name {1-6-(propan-2-yloxy)pyridin-2-ylcyclobutyl}methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a pyridine ring linked to a cyclobutyl moiety, which is further substituted with a propan-2-yloxy group, creating a complex and versatile scaffold.

In recent years, the integration of heterocyclic compounds into drug design has seen remarkable progress. The pyridine ring in this compound serves as a key pharmacophore, known for its ability to interact with biological targets such as enzymes and receptors. This feature makes it particularly valuable in the development of small-molecule inhibitors and activators. The presence of the cyclobutyl group enhances the steric properties of the molecule, allowing for precise binding interactions and improved pharmacokinetic profiles.

The propan-2-yloxy substituent introduces additional functional diversity, enabling modifications that can fine-tune the compound's biological activity. This group can participate in hydrogen bonding or hydrophobic interactions, depending on the molecular environment, which is crucial for optimizing drug efficacy and selectivity. The combination of these structural elements makes {1-6-(propan-2-yloxy)pyridin-2-ylcyclobutyl}methanol a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The structural features of this compound suggest potential applications in treating conditions such as cancer, inflammation, and neurological disorders. For instance, the pyridine ring can be modified to target specific enzymes involved in disease pathways, while the cyclobutyl group can improve solubility and bioavailability. The propan-2-yloxy moiety further allows for selective modulation of biological targets, enhancing therapeutic outcomes.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to study the interactions between this compound and various biological targets. These studies have revealed that the compound exhibits high affinity for certain enzymes, making it a viable lead for further optimization. Additionally, the structural rigidity provided by the cyclobutyl group helps maintain optimal binding orientation, which is critical for drug efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic methodologies have been leveraged to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the core pyridine-cyclobutyl framework efficiently. Further refinements in synthetic routes are ongoing to improve scalability and cost-effectiveness for future pharmaceutical applications.

In conclusion, the compound with CAS number 2229253-00-1 and product name {1-6-(propan-2-yloxy)pyridin-2-ylcyclobutyl}methanol represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. Continued research into its pharmacological properties and synthetic optimization will likely lead to novel therapeutic agents addressing unmet medical needs.